methyl 5-bromo-1-trityl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate

• IUPAC Name: methyl 5-bromo-1-tritylpyrazolo[3,4-b]pyridine-3-carboxylate
• InChI: InChI=1S/C27H20BrN3O2/c1-33-26(32)24-23-17-22(28)18-29-25(23)31(30-24)27(19-11-5-2-6-12-19,20-13-7-3-8-14-20)21-15-9-4-10-16-21/h2-18H,1H3
• InChI Key: DOVMTXMFSAEYEK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NN(C2=C1C=C(C=N2)Br)C(C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C27H20BrN3O2
• Molecular Weight: 498.4 g/mol

Description

Methyl 5-bromo-1-trityl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate is a heterocyclic compound that features a pyrazolo[3,4-b]pyridine core. This compound is of significant interest in medicinal chemistry due to its potential biological activities and applications in drug discovery.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl 5-bromo-1-trityl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate typically involves the bromination of a pyrazolo[3,4-b]pyridine precursor. One common method starts with 5-bromo-1H-pyrazolo[3,4-b]pyridine, which is then subjected to various protective group strategies and coupling reactions to introduce the trityl and ester functionalities .

Industrial Production Methods

Industrial production methods for this compound are not widely documented, but they would likely involve scalable versions of the laboratory synthesis methods, with optimizations for yield, purity, and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

Methyl 5-bromo-1-trityl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate can undergo several types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with various nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, altering the oxidation state of the pyrazolo[3,4-b]pyridine core.

Coupling Reactions: The trityl group can be involved in coupling reactions to form more complex molecules.

Common Reagents and Conditions

Common reagents for these reactions include nucleophiles like amines or thiols for substitution, oxidizing agents like hydrogen peroxide for oxidation, and reducing agents like sodium borohydride for reduction .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyrazolo[3,4-b]pyridine derivatives, while oxidation and reduction can lead to different oxidation states of the core structure.

Scientific Research Applications

Methyl 5-bromo-1-trityl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Industry: The compound can be used in the development of new materials with specific chemical properties

Mechanism of Action

The mechanism of action of methyl 5-bromo-1-trityl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate involves its interaction with specific molecular targets. These targets can include enzymes, receptors, and other proteins, where the compound can inhibit or modulate their activity. The exact pathways involved depend on the specific biological context and the nature of the target .

Comparison with Similar Compounds

Similar Compounds

1H-Pyrazolo[3,4-b]pyridine Derivatives: These compounds share the same core structure but differ in their substituents.

Indole Derivatives: These compounds have a similar heterocyclic structure and are also studied for their biological activities

Uniqueness

Methyl 5-bromo-1-trityl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate is unique due to its specific combination of substituents, which confer distinct chemical and biological properties. Its bromine and trityl groups, in particular, make it a versatile intermediate for further chemical modifications .

Biological Activity

Methyl 5-bromo-1-trityl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate is a heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities, particularly in cancer therapy and enzyme inhibition. This article will delve into the compound's biological activity, including its mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The compound features a pyrazolo[3,4-b]pyridine core, characterized by the presence of a bromine atom at position 5 and a trityl group at position 1. The molecular formula is C26H20BrN3O, and its IUPAC name is (5-bromo-1-tritylpyrazolo[3,4-b]pyridin-3-yl)methanol. This structural configuration is crucial for its biological interactions.

Property	Value
Molecular Formula	C26H20BrN3O
IUPAC Name	(5-bromo-1-tritylpyrazolo[3,4-b]pyridin-3-yl)methanol
Molecular Weight	460.36 g/mol
Solubility	Soluble in organic solvents

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets. Research indicates that this compound may act as an inhibitor of various kinases involved in cancer signaling pathways. For instance, it has been shown to inhibit TBK1 (TANK-binding kinase 1), which plays a significant role in immune response and cancer progression .

Key Mechanisms:

• Enzyme Inhibition : The compound inhibits TBK1 with an IC50 value of approximately 0.2 nM, demonstrating potent activity against this target .
• Antiproliferative Effects : It exhibits significant antiproliferative effects on various cancer cell lines, including A172 and U87MG, indicating its potential as an anticancer agent .

Structure-Activity Relationships (SAR)

Understanding the SAR of this compound is essential for optimizing its efficacy and selectivity. Modifications to the core structure can significantly influence its biological activity.

Notable Findings:

• Bromine Substitution : The presence of the bromine atom at position 5 enhances the compound's ability to interact with target enzymes compared to non-brominated derivatives .
• Trityl Group : The trityl group at position 1 contributes to lipophilicity, affecting cellular uptake and overall bioavailability .

Case Studies

Several studies have evaluated the biological activity of related pyrazolo[3,4-b]pyridine derivatives. These investigations provide insights into the potential applications of this compound.

• TBK1 Inhibition Study : A study identified a series of pyrazolo[3,4-b]pyridine derivatives as potent TBK1 inhibitors. Among these, compounds with structural similarities to methyl 5-bromo-1-trityl exhibited significant inhibition of downstream interferon signaling pathways in immune cells .
• Anticancer Activity : Another investigation demonstrated that pyrazolo[3,4-b]pyridine derivatives could induce apoptosis in various cancer cell lines through mechanisms involving cell cycle arrest and modulation of pro-apoptotic factors .

Synthesis routes and methods

Procedure details

To a solution of methyl 5-bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylate (XVII) (2.92 Kg, 11.4 mol) in anhydrous DCM (88 L) was added TEA (2.38 L, 17.1 mol). The solution was cooled to 0° C. before adding dropwise a solution of TrCl (4.0 Kg, 14.3 mol) in anhydrous DCM (51 L). The solution was warmed to room temperature and stirred for 20 hours. The reaction was then washed once with water (29 L), once with aqueous 25% NaCl (29 L), dried over Na2SO4 and concentrated to a volume of 3.0 L to give methyl 5-bromo-1-trityl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate (XXII) (5.69 Kg, 11.4 mol, 77.3% purity, 99.5% assay yield). 1H NMR (DMSO-d6, 400 MHz) δ ppm 3.91 (s, 3H), 7.19 (d, J=8.4 Hz, 5H), 7.21-7.32 (m, 10H), 8.45 (d, J=2.4 Hz, 1H), 8.61 (d, J=2 Hz, 1H); ESIMS found C27H20BrN3O2 m/z 520.0 (M+Na).